Cas no 2171896-00-5 (1-(3-methoxy-2-methylpropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(3-methoxy-2-methylpropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171896-00-5
• MF: C₉H₁₂F₃N₃O₂
• MW: 251.20569229126
• CID: 6373534
• PubChem ID: 165602723
• Update Time: 2025-05-25

1-(3-methoxy-2-methylpropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-2-methylpropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2171896-00-5
• EN300-1595056

• Inchi： 1S/C9H12F3N3O2/c1-6(5-17-2)3-15-8(9(10,11)12)7(4-16)13-14-15/h4,6H,3,5H2,1-2H3
• InChI Key： OTUWMKJSIGYSHJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)N=NN1CC(C)COC)(F)F

Computed Properties

• Exact Mass: 251.08816112g/mol
• Monoisotopic Mass: 251.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57Ų

Additional information on 1-(3-methoxy-2-methylpropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde

Chemical Profile of 1-(3-methoxy-2-methylpropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171896-00-5)

1-(3-methoxy-2-methylpropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional attributes. This heterocyclic aldehyde, characterized by a trifluoromethyl substituent and an aldehyde functional group, represents a promising scaffold for the development of novel bioactive molecules. The compound's molecular architecture, featuring a 1,2,3-triazole ring, positions it as a candidate for further exploration in medicinal chemistry, particularly in the design of inhibitors targeting various biological pathways.

The CAS No. 2171896-00-5 identifier firmly establishes this compound within the chemical registry, underscoring its relevance in synthetic and applied chemistry. The presence of both methoxy and methylpropyl side chains introduces steric and electronic variations that can modulate the compound's pharmacokinetic properties. Such structural features are increasingly recognized as critical in optimizing drug-like characteristics, including solubility, metabolic stability, and binding affinity to biological targets.

Recent advancements in computational chemistry have enabled more precise modeling of interactions between small molecules like 1-(3-methoxy-2-methylpropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde and biological macromolecules. Studies suggest that the trifluoromethyl group enhances lipophilicity while simultaneously influencing electronic distribution across the molecule. This dual effect is particularly valuable in drug design, as it can improve membrane permeability without compromising selectivity. Furthermore, the aldehyde moiety serves as a versatile handle for further derivatization through condensation reactions with amines or hydrazines, facilitating the synthesis of more complex pharmacophores.

The 1H-1,2,3-triazole ring itself is a well-documented pharmacophore in medicinal chemistry, known for its ability to engage with various biological receptors due to its aromaticity and hydrogen bonding potential. This motif has been successfully incorporated into numerous therapeutic agents across different therapeutic categories. In particular, triazole derivatives have shown efficacy in antimicrobial and anti-inflammatory applications. The incorporation of the trifluoromethyl group into this framework further enhances these properties by increasing metabolic resistance and improving binding interactions with target proteins.

Current research endeavors are increasingly leveraging high-throughput screening (HTS) technologies to identify novel bioactivities associated with structurally diverse compounds like 1-(3-methoxy-2-methylpropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde. Preliminary data from virtual screening campaigns indicate potential interactions with enzymes involved in inflammatory pathways and signal transduction cascades. These findings align with the growing interest in developing small molecules that modulate such pathways for therapeutic benefit.

The synthetic accessibility of this compound also warrants attention. Modern synthetic methodologies have enabled efficient construction of complex heterocycles like the one described here through multi-step sequences involving cycloaddition reactions and functional group transformations. The availability of reliable synthetic routes is crucial for advancing preclinical studies and ultimately translating promising candidates into clinical trials.

In conclusion,1-(3-methoxy-2-methylpropyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carbaldehyde represents a structurally intriguing molecule with potential applications in pharmaceutical research. Its unique combination of substituents—particularly the trifluoromethyl, methoxy, and methylpropyl groups—along with the core trifluoromethylated triazole scaffold, positions it as a valuable building block for drug discovery efforts targeting inflammation-related diseases among others.